Cas no 1141669-41-1 (2-Fluoro-5-methylbenzene-1,4-diamine)

• Product Name: 2-Fluoro-5-methylbenzene-1,4-diamine
• CAS No: 1141669-41-1
• MF: C₇H₉FN₂
• MW: 140.158164739609
• MDL: MFCD11656784
• CID: 1056077
• PubChem ID: 53429578
• Update Time: 2025-05-22

2-Fluoro-5-methylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methylbenzene-1,4-diamine
• 2-fluoro-5-methyl-1,4-Benzenediamine
• 5558AJ
• TRA0053116
• SY004628
• 1,4-Benzenediamine, 2-fluoro-5-methyl-
• AMY20190
• A894266
• 2-Fluoro-5-methylbenzene-1 pound not4-diamine
• AKOS022183562
• 1141669-41-1
• CS-0315278
• DB-020571
• MFCD11656784
• AS-31900

• MDL： MFCD11656784
• Inchi： 1S/C7H9FN2/c1-4-2-7(10)5(8)3-6(4)9/h2-3H,9-10H2,1H3
• InChI Key： UKSAQEHNAPUAIQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1N)N

Computed Properties

• Exact Mass: 140.07500
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 264.3±35.0 ºC (760 Torr),
• Flash Point: 117.1±16.6 ºC,
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 52.04000
• LogP: 2.46090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Fluoro-5-methylbenzene-1,4-diamine

2-Fluoro-5-methylbenzene-1,4-diamine: A Comprehensive Overview

2-Fluoro-5-methylbenzene-1,4-diamine (CAS No. 1141669-41-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluoro group at the 2-position and a methyl group at the 5-position, along with two amino groups at the 1 and 4 positions. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 2-fluoro-5-methylbenzene-1,4-diamine involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. One notable approach involves the fluorination of an intermediate benzene diamine derivative using electrophilic fluorination techniques. This method has been shown to provide high selectivity and efficiency, making it suitable for large-scale production. Additionally, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its synthesis.

One of the most promising applications of 2-fluoro-5-methylbenzene-1,4-diamine lies in its use as a precursor for advanced materials. For instance, this compound has been employed in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation applications. Recent studies have demonstrated that MOFs derived from 2-fluoro-5-methylbenzene-1,4-diamine can efficiently adsorb gases such as methane and carbon dioxide under ambient conditions.

In the field of drug discovery, 2-fluoro-5-methylbenzene-1,4-diamine has shown potential as a building block for bioactive compounds. Its structure allows for easy functionalization, enabling researchers to explore its role in various therapeutic areas. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. A recent study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

The electronic properties of 2-fluoro-5-methylbenzene-1,4-diamine also make it an attractive candidate for use in organic electronics. Its conjugated system facilitates electron delocalization, which is crucial for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported that thin films prepared from this compound exhibit excellent charge transport characteristics, paving the way for its integration into next-generation electronic devices.

Recent advancements in computational chemistry have further enhanced our understanding of 2-fluoro-5-methylbenzene-1,4-diamine's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the fluoro substituent plays a critical role in modulating the molecule's electron-withdrawing effects, which influence its reactivity in various chemical transformations.

In conclusion, 2-fluoro-5-methylbenzene-1,4-diamine (CAS No. 1141669-41-1) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a versatile building block for advanced materials, bioactive compounds, and electronic devices. As research continues to uncover new possibilities for this compound, its role in driving innovation across various industries is expected to grow significantly.